Cas no 29426-78-6 (Phenol,4,4'-(1-methylethylidene)bis[2-bromo-)

• Product Name: Phenol,4,4'-(1-methylethylidene)bis[2-bromo-
• CAS No: 29426-78-6
• MF: C₁₅H₁₄Br₂O₂
• MW: 386.078463077545
• MDL: MFCD02246890
• CID: 271758
• PubChem ID: 656687
• Update Time: 2025-07-29

Phenol,4,4'-(1-methylethylidene)bis[2-bromo- Chemical and Physical Properties

Names and Identifiers

• Dibromobisphenol A
• 2,2-Bis-(3-brom-4-hydroxy-phenyl)-propan
• 2,2-bis(3'-bromo-4'-hydroxyphenyl)-propane
• 2,2-bis(4-hydroxy-3-bromophenyl)propane
• 2,2'-Dibrom-4,4'-isopropyliden-di-phenol
• 2,2'-dibromo-4,4'-isopropylidene-di-phenol
• 2-bromo-4-[2-(3-bromo-4-hydroxy-phenyl)propan-2-yl]phenol
• 3,3'-dibromobisphenol A
• DTXSID80904259
• FT-0760967
• 2,2-bis(4-hydroxy-3bromophenyl)propane
• SCHEMBL121262
• 2-bromo-4-[1-(3-bromo-4-hydroxyphenyl)-1-methylethyl]phenol
• BS-16431
• NS00001300
• AKOS037649051
• 29426-78-6
• D81059
• Q27104268
• 2-bromo-4-[2-(3-bromo-4-hydroxyphenyl)propan-2-yl]phenol
• CKNCVRMXCLUOJI-UHFFFAOYSA-N
• CS-0199078
• CHEBI:33219
• MFCD02246890
• 4,4'-(propane-2,2-diyl)bis(2-bromophenol)
• 2-bromo-4-(1-(3-bromo-4-hydroxyphenyl)-1-methylethyl)phenol
• Phenol,4,4'-(1-methylethylidene)bis[2-bromo-

• MDL： MFCD02246890
• Inchi： 1S/C15H14Br2O2/c1-15(2,9-3-5-13(18)11(16)7-9)10-4-6-14(19)12(17)8-10/h3-8,18-19H,1-2H3
• InChI Key： CKNCVRMXCLUOJI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)C1C=CC(=C(C=1)Br)O)O

Computed Properties

• Exact Mass: 383.93600
• Monoisotopic Mass: 383.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.664
• Boiling Point: 409.6°Cat760mmHg
• Flash Point: 201.5°C
• Refractive Index: 1.639
• PSA: 40.46000
• LogP: 4.94870